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Abstract

This technical guide provides an in-depth analysis of the spectroscopic data for 5-Methyl-2-
octanone (CoH1s0), a saturated aliphatic ketone. Aimed at researchers and professionals in
chemical synthesis and drug development, this document elucidates the structural features of
the molecule through a multi-technique spectroscopic approach. We will explore the
characteristic signatures of 5-Methyl-2-octanone in Infrared (IR) spectroscopy, Nuclear
Magnetic Resonance (NMR) spectroscopy (*H and 13C), and Mass Spectrometry (MS). Each
section details the underlying principles, experimental considerations, and a thorough
interpretation of the spectral data, grounding the analysis in established chemical principles.
The collective data provides an unambiguous confirmation of the molecule's structure, serving
as a reference for characterization and quality control.

Molecular Structure and Overview

5-Methyl-2-octanone is a nine-carbon ketone with a carbonyl group at the C2 position and a
methyl branch at the C5 position. Its molecular weight is 142.24 g/mol .[1] Spectroscopic
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analysis is indispensable for confirming this structure, differentiating it from its isomers, and
ensuring sample purity. The following sections will deconstruct its spectroscopic profile.

Caption: 2D structure of 5-Methyl-2-octanone (CoH1s0).

Infrared (IR) Spectroscopy: Identifying the Carbonyl
Group

Infrared spectroscopy probes the vibrational frequencies of bonds within a molecule, making it
an exceptional tool for identifying functional groups. For a ketone, the most telling feature is the
carbonyl (C=0) bond, which produces a strong, sharp absorption band.[2][3]

Interpretation of the IR Spectrum

The IR spectrum of 5-Methyl-2-octanone is dominated by two key regions:

o C=0 Stretch: As a saturated aliphatic ketone, 5-Methyl-2-octanone exhibits a strong C=0
stretching vibration around 1715 cm~1.[4] This absorption is characteristically intense due to
the large change in dipole moment during the vibration. Its presence is definitive evidence of
a ketone functional group.

e C-H Stretch: Absorptions in the 2850-3000 cm~1 region correspond to the C-H stretching
vibrations of the molecule's many sp3 hybridized carbons (methyl and methylene groups).

Summary of IR Data

Wavenumber (cm~?) Intensity Assignment
~2960-2850 Strong C(sp?3)-H Stretch
~1715 Strong, Sharp C=0 Stretch (Ketone)
~1465 Medium CHz Bending

~1375 Medium CHs Bending

Experimental Protocol: Attenuated Total Reflectance
(ATR) IR
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A robust and common method for obtaining an IR spectrum of a liquid sample like 5-Methyl-2-
octanone is using a Fourier Transform Infrared (FTIR) spectrometer equipped with an ATR
accessory.

Sample Preparation: Place a single drop of neat 5-Methyl-2-octanone liquid directly onto
the ATR crystal (e.g., diamond or zinc selenide).

e Background Scan: Record a background spectrum of the clean, empty ATR crystal. This is
crucial to subtract atmospheric (COz, H20) and instrument-related absorptions.

o Sample Scan: Acquire the spectrum of the sample. Typically, 16 to 32 scans are co-added to
improve the signal-to-noise ratio.

o Data Processing: The instrument's software automatically ratios the sample spectrum
against the background spectrum to produce the final absorbance or transmittance
spectrum.

o Cleaning: Thoroughly clean the ATR crystal with a suitable solvent (e.g., isopropanol or
acetone) and allow it to dry completely.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
Mapping the Carbon-Hydrogen Framework

NMR spectroscopy is the most powerful technique for elucidating the detailed structure of an
organic molecule. By analyzing the magnetic environments of *H and 3C nuclei, we can map
the connectivity and stereochemistry of the compound.
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Spectroscopic Techniques Derived Information
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Caption: Key fragmentation pathways for 5-Methyl-2-octanone in EI-MS.

Summary of MS Data
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Fragmentation

m/z Relative Intensity Assignment
Pathway
142 Low-Medium [M]+ Molecular lon
127 Low [M-CHs]* a-Cleavage
) ) McLafferty
100 Medium [M-CsHe]*
Rearrangement
43 High [CHsCOJ* a-Cleavage

Experimental Protocol: Electron lonization Mass
Spectrometry (EI-MS)

o Sample Introduction: A small amount of the liquid sample is introduced into the mass
spectrometer, often via direct injection or through the output of a Gas Chromatograph (GC-
MS).

« lonization: In the ion source, the sample molecules are bombarded with high-energy
electrons (typically 70 eV), causing ionization and fragmentation.

e Mass Analysis: The resulting positively charged ions are accelerated into a mass analyzer
(e.g., a quadrupole), which separates them based on their mass-to-charge (m/z) ratio.

» Detection: An electron multiplier detects the ions, and the instrument's software plots the
relative abundance of ions at each m/z value to generate the mass spectrum.

Conclusion

The spectroscopic analysis of 5-Methyl-2-octanone provides a clear and consistent structural
assignment. IR spectroscopy confirms the presence of the ketone carbonyl group. *H and 13C
NMR spectroscopy precisely map the nine-carbon backbone and the location of the methyl
branch, distinguishing the compound from its isomers. Finally, mass spectrometry confirms the
molecular weight and reveals characteristic fragmentation patterns, including a-cleavage and a
McLafferty rearrangement, that are fully consistent with the proposed structure. This
comprehensive dataset serves as an authoritative reference for the identification and quality
assessment of 5-Methyl-2-octanone.

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-5-methyl-2-octanone
https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-5-methyl-2-octanone
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

References

« National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 42802, 5-Methyl-2-octanone. Retrieved from [Link]

» National Center for Biotechnology Information (2024). PubChem Compound Summary for
CID 8093, 2-Octanone. Retrieved from [Link]

¢ Human Metabolome Database (2023). Showing metabocard for 5-Methyl-2-hexanone
(HMDBO0031549). Retrieved from [Link]

e NIST (2023). 2-Octanone in NIST Chemistry WebBook, NIST Standard Reference Database
Number 69. Retrieved from [Link]

e SIELC Technologies (2026). 5-Methyl-2-octanone. Retrieved from [Link]

e NIST (2023). 2-Hexanone, 5-methyl- in NIST Chemistry WebBook, NIST Standard
Reference Database Number 69. Retrieved from [Link]

o Chemistry LibreTexts (2024). 19.14: Spectroscopy of Aldehydes and Ketones. Retrieved
from [Link]

o Oregon State University. Spectroscopy of Aldehydes and Ketones. Retrieved from [Link]

e NIST (2023). 2-Octanone in NIST Chemistry WebBook, NIST Standard Reference Database
Number 69. Retrieved from [Link]

e NIST (2023). 2-Octanone in NIST Chemistry WebBook, NIST Standard Reference Database
Number 69. Retrieved from [Link]

e Organic Chemistry: A Tenth Edition. 19.14 Spectroscopy of Aldehydes and Ketones.
Retrieved from [Link]

e Reddit (2016). 2-octanone: 13NMR and 1H-NMR number of signals. Retrieved from [Link]

e University of Calgary. IR Spectroscopy Tutorial: Ketones. Retrieved from [Link]

© 2026 BenchChem. All rights reserved. 6/8 Tech Support


https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-5-methyl-2-octanone
https://pubchem.ncbi.nlm.nih.gov/compound/5-Methyl-2-octanone
https://pubchem.ncbi.nlm.nih.gov/compound/2-Octanone
https://hmdb.ca/metabolites/HMDB0031549
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111137&Type=IR-SPEC&Index=1
https://www.benchchem.com/product/b1219822/docs?utm_src=pdf-body#a-comprehensive-spectroscopic-guide-to-5-methyl-2-octanone
https://sielc.com/compound-5-methyl-2-octanone.html
https://webbook.nist.gov/cgi/cbook.cgi?ID=C110123&Type=MASS&Index=0
https://chem.libretexts.org/Bookshelves/Organic_Chemistry/Map%3A_Organic_Chemistry(McMurry)/19%3A_Aldehydes_and_Ketones_-_Nucleophilic_Addition_Reactions/19.14%3A_Spectroscopy_of_Aldehydes_and_Ketones
https://chem.libretexts.org/link/8013
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111137&Type=THERMO&Index=1#Thermo-Condensed
https://webbook.nist.gov/cgi/cbook.cgi?ID=C111137&Type=IR-SPEC&Index=0
https://chem.libretexts.org/link/217988
https://www.reddit.com/r/chemhelp/comments/4fmb0s/2octanone_13nmr_and_1hnmr_number_of_signals/
https://www.chem.ucalgary.ca/courses/351/Carey5th/Ch12/ir-ket.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1219822?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

e Human Metabolome Database (2023). 1H NMR Spectrum (1D, 300 MHz, D20, predicted)
(HMDB0031549). Retrieved from [Link]

e NIST (2023). 2-Hexanone, 5-methyl- in NIST Chemistry WebBook, NIST Standard
Reference Database Number 69. Retrieved from [Link]

o Chemistry LibreTexts (2019). 13.3: Spectroscopic Properties of Aldehydes and Ketones.
Retrieved from [Link]

e NIST (2023). 2-Octanone in NIST Chemistry WebBook, NIST Standard Reference Database
Number 69. Retrieved from [Link]

e The Automated Topology Builder (ATB) and Repository. 5-Methyl-2-hexanone. Retrieved
from [Link]

e Doc Brown's Chemistry. C-13 nmr spectrum of butanone analysis of chemical shifts.
Retrieved from [Link]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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